Cas no 143101-25-1 (Benzenamine,2-ethynyl-4,5-difluoro-)

• Product Name: Benzenamine,2-ethynyl-4,5-difluoro-
• CAS No: 143101-25-1
• MF: C₈H₅F₂N
• MW: 153.128808736801
• CID: 108130
• PubChem ID: 15039780
• Update Time: 2025-04-18

Benzenamine,2-ethynyl-4,5-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-ethynyl-4,5-difluoro-
• 4,5-DIFLUORO-2-ETHYNYLANILINE
• 2-ethynyl-4,5-difluorophenylamine
• ACMC-20n24v
• AGN-PC-003GZ3
• CTK4C3474
• PC3469
• SCHEMBL23380330
• A808017
• 2-ETHYNYL-4,5-DIFLUORO-PHENYLAMINE
• 143101-25-1
• DTXSID00567365
• EN300-7551084
• 2-ethynyl-4,5-difluoroaniline
• 2-ethynyl-4,5-difluoro-aniline

• Inchi： 1S/C8H5F2N/c1-2-5-3-6(9)7(10)4-8(5)11/h1,3-4H,11H2
• InChI Key： LNQYKYKVMWBRQK-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C#C)=C(C=1)N)F

Computed Properties

• Exact Mass: 153.03905
• Monoisotopic Mass: 153.03900549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 225.7°Cat760mmHg
• Flash Point: 109.3°C
• Refractive Index: 1.536
• PSA: 26.02

Benzenamine,2-ethynyl-4,5-difluoro- Security Information

• Hazardous Material Identification：